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For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonyltrimethylammonium bromide (NTAB), a quaternary ammonium salt, is a cationic
surfactant of significant interest in various scientific and industrial fields, including chemical
synthesis, materials science, and drug delivery. Its amphiphilic nature, characterized by a
hydrophilic trimethylammonium head group and a nine-carbon hydrophobic alkyl tail, dictates
its self-assembly into micelles in agueous solutions and its interaction with interfaces and
biological membranes. This technical guide provides a comprehensive overview of the core
chemical and physical properties of NTAB, detailed experimental protocols for their
determination, and insights into its potential applications and safety considerations.

Chemical and Physical Properties

The fundamental physicochemical properties of Nonyltrimethylammonium Bromide are
summarized in the tables below. These properties are crucial for its application in formulation
development, understanding its behavior in various solvent systems, and for safety and
handling procedures.

Table 1: General and Physical Properties of
Nonyltrimethylammonium Bromide
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Property Value Reference

Nonyltrimethylammonium

Chemical Name ] [1]
bromide
NTAB,
Synonyms Trimethylnonylammonium [1]
bromide
CAS Number 1943-11-9 [1][2]
Molecular Formula C12H28BrN [1]
Molecular Weight 266.26 g/mol [1]
Appearance White powder or flakes [3]
Melting Point 223-226 °C [3]

Table 2: Solubility Profile of Nonyltrimethylammonium

Bromide
Solvent Solubility Reference
Water Soluble [3]
Polar Organic Solvents (e.g., Generally Soluble (by analogy
Ethanol, Methanol) with similar surfactants)

Note: Specific quantitative solubility data for NTAB is not readily available in the literature. The
qualitative description is based on the known behavior of alkyltrimethylammonium bromide
surfactants.

Table 3: Micellar Properties of Nonyltrimethylammonium
Bromide in Aqueous Solution
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Property Value Reference

Critical Micelle Concentration

) ~68 mM [4]
(CMC) at 25 °C (Estimated)
Thermodynamics of Enthalpy and entropy
A [51[6]
Micellization controlled process

Note: The CMC value is estimated based on the empirical equation for alkyltrimethylammonium
bromides: In(CMC/mM) = (11.13 £ 0.07) - (0.698 = 0.006) * nc, where nc is the number of
carbon atoms in the alkyl chain (nc = 9 for nonyltrimethylammonium bromide)[4]. The
thermodynamics of micellization are inferred from studies on homologous series of
alkyltrimethylammonium bromides[5][6].

Experimental Protocols
Synthesis of Nonyltrimethylammonium Bromide

A standard method for the synthesis of quaternary ammonium halides is the Menshutkin
reaction, which involves the alkylation of a tertiary amine with an alkyl halide.

Materials:

1-Bromononane

Trimethylamine (can be used as a solution in a suitable solvent like ethanol or THF, or as a
condensed gas)

Anhydrous solvent (e.g., ethanol, acetonitrile, or tetrahydrofuran)

Diethyl ether (for precipitation)

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-
bromononane in the chosen anhydrous solvent.
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Add a stoichiometric excess (typically 1.1 to 1.5 equivalents) of trimethylamine to the
solution. If using gaseous trimethylamine, it can be bubbled through the solution. The
reaction is typically exothermic.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) for
several hours to overnight. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

Upon completion of the reaction, the product, nhonyltrimethylammonium bromide, may
precipitate out of the solution, as it is generally less soluble in less polar solvents than the
starting materials.

If the product does not precipitate, the solvent can be partially removed under reduced
pressure.

Add an excess of a non-polar solvent, such as diethyl ether, to the concentrated reaction
mixture to induce precipitation of the crude product.

Collect the white precipitate by filtration and wash it with diethyl ether to remove any
unreacted starting materials.

The crude product can be further purified by recrystallization from a suitable solvent system,
such as ethanol/diethyl ether.

Dry the purified nonyltrimethylammonium bromide under vacuum to obtain a white
crystalline solid.

Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of surfactants and can be determined by various methods
that detect the abrupt change in a physicochemical property of the solution at the onset of
micelle formation.

Principle: Below the CMC, the surface tension of the solution decreases with increasing
surfactant concentration. Above the CMC, the surface tension remains relatively constant as
the added surfactant molecules form micelles in the bulk solution rather than accumulating at
the air-water interface.
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Procedure:
e Prepare a stock solution of NTAB in deionized water.

o Prepare a series of dilutions of the stock solution to cover a range of concentrations both
below and above the expected CMC.

o Measure the surface tension of each solution using a tensiometer (e.g., with a Du Nody ring
or Wilhelmy plate method) at a constant temperature.

» Plot the surface tension as a function of the logarithm of the NTAB concentration.
o The CMC is determined from the point of intersection of the two linear portions of the plot.

Principle: For ionic surfactants like NTAB, the molar conductivity of the solution changes with
concentration. Below the CMC, the conductivity is proportional to the concentration of the
monomeric surfactant ions. Above the CMC, the formation of micelles, which have a lower
mobility and bind some counterions, leads to a decrease in the slope of the conductivity versus
concentration plot.

Procedure:
» Prepare a series of NTAB solutions of varying concentrations in deionized water.

o Measure the electrical conductivity of each solution using a calibrated conductivity meter at a
constant temperature.

» Plot the specific conductivity versus the NTAB concentration.

» The plot will show two linear regions with different slopes. The point of intersection of these
two lines corresponds to the CMC.

Applications in Drug Delivery and Biological
Systems

Cationic surfactants like NTAB are explored in drug delivery for their ability to form micelles that
can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. They also
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interact with biological membranes, which can be leveraged for drug transport but also raises
considerations of cytotoxicity.

Micellar Drug Delivery

NTAB, due to its amphiphilic nature, can form micelles in aqueous solutions above its CMC.
These micelles possess a hydrophobic core, which can serve as a nano-carrier for poorly
water-soluble drug molecules, and a hydrophilic shell that provides stability in agueous
environments. This encapsulation can protect the drug from degradation, improve its
pharmacokinetic profile, and potentially target its delivery.

Interaction with Biological Membranes

The positively charged head group of NTAB can interact electrostatically with the negatively
charged components of biological membranes, such as phospholipids. The hydrophobic tail
can then insert into the lipid bilayer, leading to membrane disruption at higher concentrations.
This property is relevant for applications such as antimicrobial agents and penetration
enhancers for drug delivery across biological barriers. However, this interaction is also the
primary mechanism of their cytotoxicity.

Safety and Toxicology

The safety profile of NTAB is an important consideration for its handling and application,
particularly in biological systems.

Table 4: GHS Hazard Information for

ltrimethyl : id

Hazard Statement Code Description

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye _ -
o H319 Causes serious eye irritation
[rritation

Source: ECHA C&L Inventory[1]
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Toxicological Profile: Specific toxicological studies on nonyltrimethylammonium bromide are
limited in publicly available literature. However, studies on other long-chain quaternary
ammonium compounds, such as cetyltrimethylammonium bromide (CTAB), have shown that
they can exhibit significant cytotoxicity. The primary mechanism of toxicity is through the
disruption of cell membranes, leading to cell lysis. The cytotoxicity is generally dependent on
the concentration and the length of the alkyl chain. Therefore, NTAB should be handled with
appropriate personal protective equipment, including gloves and eye protection, to avoid skin
and eye irritation[1].

Visualizations

Diagram 1: Synthesis of Nonyltrimethylammonium
Bromide
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Caption: Synthesis of Nonyltrimethylammonium Bromide via the Menshutkin Reaction.

Diagram 2: Micelle Formation and Drug Encapsulation
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Caption: Self-assembly of NTAB monomers into a micelle for drug encapsulation.

Diagram 3: Interaction of NTAB with a Cell Membrane
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Caption: Proposed mechanism of NTAB interaction with a biological membrane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1206413?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206413?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Nonyltrimethylammonium bromide | C12H28BrN | CID 74750 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. spectrumchemical.com [spectrumchemical.com]

e 3. NONYLTRIMETHYLAMMONIUM BROMIDE | 1943-11-9 [amp.chemicalbook.com]
e 4. researchgate.net [researchgate.net]

o 5. researchgate.net [researchgate.net]

e 6. [PDF] Thermodynamics of Micellization of n-Alkyltriphenylphosphonium Bromides: A
Conductometric Study | Semantic Scholar [semanticscholar.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Nonyltrimethylammonium Bromide (NTAB)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1206413#nonyltrimethylammonium-bromide-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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